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Compound of Interest

1H-Pyrrolo[2,3-b]pyridine-5-
Compound Name:
carbonitrile

cat. No.: B1279696

An In-depth Technical Guide on 1H-Pyrrolo[2,3-
b]pyridine-5-carbonitrile

For researchers, scientists, and professionals engaged in drug development, a comprehensive
understanding of novel heterocyclic compounds is paramount. This guide focuses on the
chemical identity of 1H-Pyrrolo[2,3-b]pyridine-5-carbonitrile, a molecule of significant
interest in medicinal chemistry.

Synonyms: 5-Cyano-7-azaindole

Chemical Identity and Structure

1H-Pyrrolo[2,3-b]pyridine-5-carbonitrile is a heterocyclic aromatic compound.[1][2][3] Its
structure is characterized by a fused bicyclic system where a pyrrole ring is fused to a pyridine
ring. A nitrile group is substituted at the 5th position of this fused ring system.

Table 1: Key Chemical Data for 1H-Pyrrolo[2,3-b]pyridine-5-carbonitrile
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Parameter Value Reference
Molecular Formula C8H5N3 [1112][3]
Molecular Weight 143.15 g/mol [2][3]

CAS Number 517918-95-5 [3]

SMILES N#Cclcnc2[nH]ccc2cl [3]

InChl Key N/A

Note: "N/A" indicates that the InChl Key was not explicitly found in the top search results.

Visual Representation of Chemical Structure

To facilitate a clear understanding of the molecular architecture, the following diagram
illustrates the chemical structure of 1H-Pyrrolo[2,3-b]pyridine-5-carbonitrile, generated using
the Graphviz DOT language.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1279696#1h-pyrrolo-2-3-b-pyridine-5-carbonitrile-
chemical-structure-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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